![molecular formula C14H9ClN2O2 B6377002 5-(3-Carbamoyl-4-chlorophenyl)-2-cyanophenol, 95% CAS No. 1261891-84-2](/img/structure/B6377002.png)
5-(3-Carbamoyl-4-chlorophenyl)-2-cyanophenol, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-(3-Carbamoyl-4-chlorophenyl)-2-cyanophenol, 95% (C4CP-CN) is a chemical compound of interest due to its potential applications in a variety of scientific research fields. This compound is an organic compound made up of a phenol group, a carbamoyl group, and a cyanophenol group. It is a white solid with a melting point of 46-47°C and a boiling point of 263-265°C. C4CP-CN has been studied for its potential use in drug synthesis, biochemistry, and physiology. In
Scientific Research Applications
5-(3-Carbamoyl-4-chlorophenyl)-2-cyanophenol, 95% has a variety of potential applications in scientific research. It has been studied for its potential use in drug synthesis, biochemistry, and physiology. It has been used as a starting material for the synthesis of various drugs, including antifungal agents and antiviral agents. It has also been used in the synthesis of polymers and as a reagent for the preparation of organometallic compounds.
Mechanism of Action
The mechanism of action of 5-(3-Carbamoyl-4-chlorophenyl)-2-cyanophenol, 95% is not yet fully understood. However, it is believed that the compound acts as an inhibitor of certain enzymes and proteins in the body, which can lead to the inhibition of certain biochemical and physiological processes.
Biochemical and Physiological Effects
5-(3-Carbamoyl-4-chlorophenyl)-2-cyanophenol, 95% has been studied for its potential effects on biochemical and physiological processes. It has been shown to inhibit the activity of certain enzymes and proteins, which can lead to the inhibition of certain biochemical and physiological processes. It has also been shown to have antioxidant and anti-inflammatory effects.
Advantages and Limitations for Lab Experiments
5-(3-Carbamoyl-4-chlorophenyl)-2-cyanophenol, 95% has several advantages and limitations when used in lab experiments. The main advantage is that it is a relatively inexpensive and easily accessible compound. Additionally, it is a relatively stable compound and is not easily degraded. However, one limitation is that it can be toxic and can cause skin irritation.
Future Directions
The potential applications of 5-(3-Carbamoyl-4-chlorophenyl)-2-cyanophenol, 95% are still being explored. Future research should focus on further elucidating the mechanism of action of the compound and its potential uses in drug synthesis, biochemistry, and physiology. Additionally, further research should be conducted to explore the potential therapeutic benefits of 5-(3-Carbamoyl-4-chlorophenyl)-2-cyanophenol, 95%. Other potential future directions include exploring the potential toxicity of the compound and developing methods to reduce or eliminate its toxicity.
Synthesis Methods
5-(3-Carbamoyl-4-chlorophenyl)-2-cyanophenol, 95% can be synthesized using a variety of methods. The most common method involves the reaction of 3-chloro-4-hydroxybenzaldehyde with ethyl cyanoacetate in the presence of a base such as potassium carbonate. The reaction is heated to a temperature of 60-70°C and the product is then isolated and purified by column chromatography.
properties
IUPAC Name |
2-chloro-5-(4-cyano-3-hydroxyphenyl)benzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H9ClN2O2/c15-12-4-3-8(5-11(12)14(17)19)9-1-2-10(7-16)13(18)6-9/h1-6,18H,(H2,17,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LEHQUNMEUZLBRQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C2=CC(=C(C=C2)Cl)C(=O)N)O)C#N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H9ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60684941 |
Source
|
Record name | 4-Chloro-4'-cyano-3'-hydroxy[1,1'-biphenyl]-3-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60684941 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
272.68 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-(3-Carbamoyl-4-chlorophenyl)-2-cyanophenol | |
CAS RN |
1261891-84-2 |
Source
|
Record name | 4-Chloro-4'-cyano-3'-hydroxy[1,1'-biphenyl]-3-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60684941 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.